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Compound of Interest

Compound Name: m-PEG4-(CH2)3-acid

Cat. No.: B609254

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of m-PEG4-(CH2)3-acid, a
heterobifunctional PEG linker crucial for bioconjugation and drug delivery applications. This
document outlines its chemical and physical properties, provides a detailed protocol for its
common application in conjugating to amine-containing molecules, and illustrates the
underlying chemical processes.

Core Properties of m-PEG4-(CH2)3-acid

m-PEG4-(CH2)3-acid, also known by its IUPAC name 2,5,8,11-tetraoxapentadecan-15-oic
acid, is a monodisperse polyethylene glycol (PEG) derivative. It features a methoxy-terminated
tetraethylene glycol spacer and a terminal carboxylic acid connected by a propyl (-(CH2)3-)
group.[1] This structure imparts hydrophilicity, which can enhance the solubility and stability of
conjugated molecules in aqueous environments.[1][2] The terminal carboxylic acid provides a
reactive handle for covalent attachment to primary amine groups, forming stable amide bonds.

[1][2]

Physicochemical and Structural Data
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Property Value Reference
CAS Number 874208-84-1 [1]
Chemical Formula C11H2206 [1]
Molecular Weight 250.29 g/mol [1]
Exact Mass 250.1416 [1]
2,5,8,11-tetraoxapentadecan-
IUPAC Name . [1]
15-oic acid
COCCOoCccOoccocceec(o)=
SMILES [1]
0]
Purity Typically >98% [1]
Appearance Solid powder [1]
N Soluble in DCM, THF, DMF,
Solubility [3]
and DMSO

Short term (days to weeks) at

0 - 4°C; Long term (months to
Storage ) [1]

years) at -20°C. Store in a dry,

dark place.

Experimental Protocols
Bioconjugation of m-PEG4-(CH2)3-acid to an Amine-
Containing Molecule via EDC/INHS Chemistry

This protocol details the steps for conjugating m-PEG4-(CH2)3-acid to a primary amine-
containing molecule, such as a protein, peptide, or small molecule drug, using 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS).

Materials:

« m-PEG4-(CH2)3-acid
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e Amine-containing molecule (e.g., protein, peptide)
e 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)
e N-hydroxysuccinimide (NHS) or Sulfo-NHS
» Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), 0.5 M NaCl, pH 6.0
o Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5
e Quenching Solution: 1 M Tris-HCI, pH 8.5 or 1 M hydroxylamine, pH 8.5
e Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
o Desalting column or dialysis equipment for purification
Procedure:
» Reagent Preparation:
o Equilibrate m-PEG4-(CH2)3-acid, EDC, and NHS to room temperature before use.
o Prepare a stock solution of m-PEG4-(CH2)3-acid in anhydrous DMF or DMSO.
o Prepare fresh solutions of EDC and NHS in Activation Buffer immediately before use.
e Activation of m-PEG4-(CH2)3-acid:
o Dissolve m-PEG4-(CH2)3-acid in Activation Buffer.

o Add a molar excess (typically 2-5 fold) of EDC and NHS to the m-PEG4-(CH2)3-acid
solution.

o Incubate the reaction mixture for 15-30 minutes at room temperature to form the NHS-
ester intermediate.

o Conjugation to the Amine-Containing Molecule:

o Dissolve the amine-containing molecule in Coupling Buffer.
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o Add the activated m-PEG4-(CH2)3-acid (from step 2) to the amine-containing molecule
solution. A molar excess of the PEG linker is typically used.

o Incubate the reaction for 2 hours at room temperature or overnight at 4°C. The optimal
reaction time may need to be determined empirically.

e Quenching the Reaction:
o Add the Quenching Solution to the reaction mixture to a final concentration of 10-50 mM.
o Incubate for 15-30 minutes at room temperature to hydrolyze any unreacted NHS-ester.
 Purification of the Conjugate:

o Remove excess reagents and byproducts by dialysis against an appropriate buffer or by
using a desalting column.

o The purified conjugate can be further analyzed by techniques such as SDS-PAGE, mass
spectrometry, or HPLC.

Visualizations
Signaling Pathways and Experimental Workflows
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Caption: Workflow for the bioconjugation of m-PEG4-(CH2)3-acid.
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Caption: Reaction pathway for EDC/NHS mediated amide bond formation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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